Cas no 1361869-61-5 (Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate)

• Product Name: Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate
• CAS No: 1361869-61-5
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933383
• Update Time: 2025-05-20

Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate
• Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-5-8(9(12)13)7(10(15)16-2)3-6(4-11)14-5/h3,9H,4H2,1-2H3
• InChI Key： VVTFNLWRGAUSSS-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OC)=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate

Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate: A Comprehensive Overview

Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate, also known by its CAS number 1361869-61-5, is a complex organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a methyl group, a chloromethyl group, a difluoromethyl group, and a carboxylate ester group. These substituents contribute to its reactivity and versatility in chemical reactions.

The synthesis of Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate typically involves multi-step organic synthesis techniques. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the pyridine ring with the desired substituents. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-value applications.

One of the most promising areas of application for this compound is in the field of agricultural chemistry. Studies have shown that pyridine derivatives with halogenated substituents exhibit potent pesticidal activity. Specifically, Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate has been investigated for its ability to act as an insecticide and fungicide. Recent research published in reputable journals such as Pest Management Science highlights its effectiveness against various crop pests and fungal pathogens, making it a potential candidate for developing eco-friendly agricultural chemicals.

In addition to its pesticidal properties, this compound has also garnered attention in the pharmaceutical industry. The presence of fluorinated groups in its structure enhances its bioavailability and stability, which are critical factors in drug design. Researchers are exploring its potential as a lead compound for developing new drugs targeting specific diseases. For example, studies conducted at leading pharmaceutical research institutions suggest that this compound may exhibit anti-inflammatory and anti-cancer properties. These findings were recently presented at international conferences on medicinal chemistry and have sparked further interest in its therapeutic applications.

The environmental impact of Methyl 6-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-carboxylate is another area of active research. As concerns about chemical pollution grow, understanding the fate and toxicity of such compounds in the environment becomes crucial. Recent studies have focused on assessing its biodegradability and potential toxicity to non-target organisms. According to a report published in Environmental Science & Technology, this compound demonstrates moderate biodegradability under aerobic conditions, which is encouraging for its sustainable use in agriculture.

From a structural perspective, the compound's unique arrangement of substituents provides opportunities for further chemical modifications. For instance, researchers are exploring the possibility of introducing additional functional groups to enhance its activity or reduce potential side effects. This approach aligns with the broader trend toward rational drug design and sustainable chemical innovation.

In conclusion, Methyl 6-(chlorom methyl)-3-(difluorom ethyl)-2-m ethylpyridin e-4-carboxylate (CAS No: 1361869-61-5) represents a versatile and promising compound with diverse applications across multiple industries. Its chemical structure, synthesis methods, biological activities, and environmental profile make it an interesting subject for ongoing research. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.